Cas no 2089292-87-3 (7-Aminobenzo[d]thiazole-2-carbonitrile)

• Product Name: 7-Aminobenzo[d]thiazole-2-carbonitrile
• CAS No: 2089292-87-3
• MF: C₈H₅N₃S
• MW: 175.210399389267
• CID: 4820533
• Update Time: 2025-11-01

7-Aminobenzo[d]thiazole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 7-Aminobenzo[d]thiazole-2-carbonitrile
• 5-Chloropyrimidin-4(3H)-one

• Inchi： 1S/C8H5N3S/c9-4-7-11-6-3-1-2-5(10)8(6)12-7/h1-3H,10H2
• InChI Key： ROZACKMVSFOLQV-UHFFFAOYSA-N
• SMILES： S1C(C#N)=NC2C=CC=C(C1=2)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• XLogP3: 1.7
• Topological Polar Surface Area: 90.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 7-Aminobenzo[d]thiazole-2-carbonitrile

Introduction to 7-Aminobenzo[d]thiazole-2-carbonitrile (CAS No. 2089292-87-3)

7-Aminobenzo[d]thiazole-2-carbonitrile, a compound with the chemical formula C₈H₄N₄S and CAS number 2089292-87-3, is a heterocyclic organic molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the benzothiazole class, which is well-known for its diverse biological activities and potential therapeutic applications. The presence of both an amine and a nitrile group in its structure makes it a versatile scaffold for designing novel pharmacological agents.

The structural features of 7-Aminobenzo[d]thiazole-2-carbonitrile contribute to its unique chemical properties and reactivity. The benzothiazole core provides a rigid aromatic system, while the amine and nitrile groups introduce polar functionalities that can interact with biological targets. This combination of structural elements has made it a valuable building block in the synthesis of various derivatives with potential applications in medicine.

In recent years, there has been a growing interest in exploring the pharmacological potential of benzothiazole derivatives. Research has shown that these compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, anticancer, and antiviral effects. Among these derivatives, 7-Aminobenzo[d]thiazole-2-carbonitrile has shown promise in several preclinical studies, particularly in the context of cancer therapy.

One of the most compelling aspects of 7-Aminobenzo[d]thiazole-2-carbonitrile is its ability to modulate key molecular targets involved in cancer progression. For instance, studies have demonstrated that this compound can inhibit the activity of tyrosine kinases, which are enzymes that play a crucial role in cell signaling pathways associated with tumor growth and metastasis. By targeting these kinases, 7-Aminobenzo[d]thiazole-2-carbonitrile may help to disrupt the signaling networks that drive cancer cell proliferation.

Furthermore, the compound has been investigated for its potential to induce apoptosis in cancer cells. Apoptosis, or programmed cell death, is a natural process by which damaged or unwanted cells are eliminated from the body. By promoting apoptosis in cancer cells, 7-Aminobenzo[d]thiazole-2-carbonitrile could help to reduce tumor burden and improve patient outcomes. Preclinical studies have shown that this compound can activate caspases, which are enzymes essential for executing apoptosis.

The synthesis of 7-Aminobenzo[d]thiazole-2-carbonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of appropriate precursors to form the benzothiazole core, followed by functionalization at the 7-position with an amine group and at the 2-position with a nitrile group. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance the efficiency and selectivity of these transformations.

The pharmacokinetic properties of 7-Aminobenzo[d]thiazole-2-carbonitrile are also subjects of intense research. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its potential as a therapeutic agent. Preliminary studies suggest that this compound exhibits reasonable oral bioavailability and distributes widely throughout various tissues upon administration. Additionally, it appears to be metabolized through predictable pathways, which could facilitate its clinical development.

In conclusion, 7-Aminobenzo[d]thiazole-2-carbonitrile (CAS No. 2089292-87-3) is a promising pharmacological scaffold with significant potential in oncology research. Its unique structural features enable interactions with key targets involved in cancer progression, making it a valuable candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel anticancer therapies.